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Compound of Interest

Compound Name: C.l. Vat violet 1

Cat. No.: B1669113

For Researchers, Scientists, and Drug Development Professionals

In the analytical landscape of dye chemistry, the establishment of robust and reliable reference
standards is paramount for ensuring the accuracy, reproducibility, and comparability of
experimental data. This guide provides a comprehensive comparison of C.l. Vat Violet 1
against established certified reference materials, outlining the necessary steps and data
required for a compound to be considered a reference standard. This document will serve as a
valuable resource for researchers utilizing dyes in their work, particularly in fields requiring high
levels of precision and quality control.

Executive Summary

C.l. Vat Violet 1, an anthraquinone-based vat dye, is a subject of interest in various research
applications due to its distinct chemical structure and properties. However, a thorough review of
available data indicates that C.l. Vat Violet 1 is not currently recognized as a certified reference
standard. This guide will compare the characteristics of C.l. Vat Violet 1 with those of certified
reference materials (CRMs), such as NIST SRM 2037 (Solvent Red 24 Dye) and analytical
standards for anthraquinone, to highlight the rigorous process of establishing a reference
standard.

Data Presentation: C.l. Vat Violet 1 vs. Certified
Reference Standards
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The following tables summarize the key differences in the type and quality of data available for
C.l. Vat Violet 1 compared to a certified reference material.

Table 1: General Properties and Availability

Property

C.l. Vat Violet 1

Certified Reference
Material (e.g., NIST SRM
2037, Anthraquinone
Standard)

Chemical Name

Dichloro-isoviolanthrone

Varies (e.g., 1-[[2,5-dimethyl-4-
[(2-
methylphenyl)azo]phenyl]azo]-
2-naphthalenol for Solvent Red
24)

Varies (e.g., 85-83-6 for

CAS Number 1324-55-6
Solvent Red 24)
Molecular Formula C34H14CI202[1][2] Varies
Molecular Weight 525.38 g/mol [1][2] Varies
National Metrology Institutes
) (e.g., NIST), certified reference
o Research chemical ]
Availability ) material producers (e.g., LGC
suppliers[3]
Standards, HPC Standards)[4]
[51[6]
None available; often sold with  Certified by an authoritative
a disclaimer that the buyer body (e.g., NIST, ISO 17034
Certification assumes responsibility for accredited producer) with a

confirming identity and purity.

[3]

detailed Certificate of Analysis.

[4][6]

Table 2: Quantitative Analytical Data Comparison
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Analytical Parameter

C.l. Vat Violet 1

Certified Reference
Material (lllustrative
Example: NIST SRM 2037)

Certified Purity (Mass Fraction)

Not available. Purity is not

certified by suppliers.[3]

Certified value with a stated
uncertainty (e.g., 98.0% with a
95% uncertainty interval of
92.3% to 100%).[4]

UV-Visible Spectral Data

Absorption maximum reported
in the range of 520-580 nm.[7]
No certified molar absorptivity

data available.

Certified second-derivative-
based molecular absorption
coefficients with uncertainty at
specific wavelengths (e.g., in
p-xylene: 33 + 2 L mol~icm~?
between 534 nm and 557 nm).
[4]

Chromatographic Purity (e.qg.,
HPLC)

HPLC methods are applicable
for analysis, but no certified
purity data is provided with the
product.[7]

Purity determined by one or
more chromatographic
methods, with data and
methodology detailed in the

certificate of analysis.

FTIR Spectral Data

FTIR can be used for
identification, but no certified
reference spectrum is

provided.

A reference spectrum may be
provided or referenced in the

documentation.

Traceability

Not traceable to a national or

international standard.

Traceable to the International
System of Units (SI) through a

national metrology institute.[4]

Experimental Protocols for Characterization

To establish C.I. Vat Violet 1 as a reference standard, a comprehensive set of characterization
experiments must be performed. The following are detailed methodologies for key experiments.
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Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

¢ Objective: To determine the purity of C.l. Vat Violet 1 and to identify and quantify any

impurities.

Instrumentation: A high-performance liquid chromatograph equipped with a diode array
detector (DAD) or a UV-Vis detector.

Column: A reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 um particle size).

Mobile Phase: A gradient of acetonitrile and water. The specific gradient program should be
optimized to achieve good separation of the main peak from any impurity peaks.

Flow Rate: 1.0 mL/min.

Detection Wavelength: The UV-Vis spectrum of C.l. Vat Violet 1 should be recorded, and the
wavelength of maximum absorbance (in the range of 520-580 nm) should be used for
guantification.[7]

Sample Preparation: A stock solution of C.l. Vat Violet 1 is prepared in a suitable solvent
(e.g., N,N-dimethylformamide or a mixture of solvents) and then diluted to a known
concentration for injection.

Quantification: The purity is determined by calculating the area percentage of the main peak
relative to the total area of all peaks in the chromatogram. For higher accuracy, a mass
balance approach using a certified reference standard of a related compound can be
employed.

Structural Confirmation by Fourier-Transform Infrared
(FTIR) Spectroscopy

» Objective: To confirm the chemical identity of C.I. Vat Violet 1 by identifying its characteristic

functional groups.

e Instrumentation: A Fourier-transform infrared spectrometer.
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o Sample Preparation: The solid sample can be analyzed as a KBr pellet or by using an
attenuated total reflectance (ATR) accessory.

o Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm~1.

« Interpretation: The obtained spectrum should be compared with a reference spectrum or
interpreted based on the known chemical structure of dichloro-isoviolanthrone to confirm the
presence of key functional groups such as C=0 (carbonyl), C=C (aromatic), and C-CI bonds.

Quantitative Analysis by UV-Visible Spectroscopy

o Objective: To determine the molar absorptivity of C.l. Vat Violet 1.
e Instrumentation: A calibrated UV-Visible spectrophotometer.

e Sample Preparation: A series of solutions of C.I. Vat Violet 1 of known concentrations are
prepared in a suitable solvent (e.g., a non-polar organic solvent in which it is soluble).

» Data Acquisition: The absorbance of each solution is measured at the wavelength of
maximum absorbance (Amax).

¢ Analysis: A calibration curve of absorbance versus concentration is plotted. According to the
Beer-Lambert law, the molar absorptivity (€) can be calculated from the slope of the linear
regression of this curve.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for establishing a reference standard and
a conceptual signaling pathway for dye analysis.
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Workflow for Establishing a Reference Standard
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Caption: Workflow for establishing a chemical compound as a certified reference standard.
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Conceptual Pathway for Dye Analysis using a Reference Standard
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Caption: Conceptual workflow for the analysis of an unknown dye sample using a reference
standard.

Conclusion

While C.I. Vat Violet 1 is a valuable compound for various research and industrial applications,
it currently lacks the rigorous characterization, certification, and documentation required to be
considered a reference standard. The establishment of C.l. Vat Violet 1 as a reference material
would necessitate a comprehensive analytical program, including certified purity assessment,
determination of key physical and chemical properties with associated uncertainties, and long-
term stability studies, all performed under a robust quality management system. For
applications demanding the highest level of accuracy and traceability, researchers are advised
to use certified reference materials from accredited sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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